Cas no 1242081-87-3 (Benzenepropanoic acid, 4-cyano-, butyl ester)
1242081-87-3 structure
Product Name:Benzenepropanoic acid, 4-cyano-, butyl ester
CAS No:1242081-87-3
MF:C14H17NO2
MW:231.290283918381
CID:6641111
Update Time:2024-01-29
Benzenepropanoic acid, 4-cyano-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, 4-cyano-, butyl ester
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- Inchi: 1S/C14H17NO2/c1-2-3-10-17-14(16)9-8-12-4-6-13(11-15)7-5-12/h4-7H,2-3,8-10H2,1H3
- InChI Key: GWXBCUYGZHGJCI-UHFFFAOYSA-N
- SMILES: C1(CCC(OCCCC)=O)=CC=C(C#N)C=C1
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 351.1±25.0 °C(Predicted)
Benzenepropanoic acid, 4-cyano-, butyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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